N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H15N3O3S/c17-13(10-3-6-20-8-10)14-7-11-15-12(16-19-11)9-1-4-18-5-2-9/h3,6,8-9H,1-2,4-5,7H2,(H,14,17)
• InChI Key: QORGJPDCGVIXGF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NOC(=N2)CNC(=O)C3=CSC=C3
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Characterization

Synthesis of Thiophene Derivatives : Research demonstrates the synthesis of thiophene derivatives via various catalytic and green approaches, highlighting their potential in creating compounds with significant antibacterial, antifungal, and antimicrobial activities. Studies have explored the synthesis of functionalized thiophene-based pyrazole amides and their structural features, indicating their importance in medicinal chemistry due to their wide spectrum of pharmacological properties (Mohareb et al., 2004); (Sowmya et al., 2018); (Isloor et al., 2010).

Structural and Computational Analysis : Several papers focused on the structural and computational analysis of thiophene derivatives, utilizing DFT calculations to investigate electronic structures and NLO properties. This research underscores the importance of thiophene derivatives in developing new materials with potential applications in optics and electronics (Kanwal et al., 2022); (Ahmad et al., 2021).

Applications in Medicinal Chemistry

Antimicrobial Activity : The synthesis and evaluation of new thiophene derivatives have shown promising antimicrobial activities. Studies reveal the potential of these compounds in addressing bacterial and fungal infections, emphasizing the role of thiophene carboxamide derivatives in developing new antimicrobial agents (Aytemir et al., 2003); (Prabhudeva et al., 2019).

Synthesis and Evaluation of Antimicrobial Agents : Novel synthetic routes have been developed for thiophene derivatives, showcasing their efficacy as antimicrobial agents. The research illustrates the importance of structural modifications to enhance the biological activities of these compounds, providing a foundation for future drug discovery efforts (Kumara et al., 2018); (Palkar et al., 2017).